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Compound of Interest

Compound Name: EHT 5372

Cat. No.: B15618567 Get Quote

For researchers and scientists working with the novel DYRK1A inhibitor EHT 5372, ensuring its

proper disposal is a critical component of laboratory safety and environmental responsibility.

While a specific Safety Data Sheet (SDS) with detailed disposal instructions for EHT 5372 is

not publicly available, established best practices for the disposal of chemical waste provide a

clear and actionable framework. This guide offers essential, step-by-step information to

manage the disposal of EHT 5372 safely and in accordance with general laboratory chemical

waste procedures.

Immediate Safety and Handling for Disposal
Before initiating any disposal procedures, it is imperative to handle EHT 5372 with the

appropriate personal protective equipment (PPE). This includes chemical-resistant gloves,

safety goggles, and a lab coat. All handling of the compound, including preparation for

disposal, should be conducted in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation exposure.

Quantitative Data on Chemical Waste Segregation
Proper segregation of chemical waste is fundamental to safe disposal. EHT 5372, as a solid

organic compound, and any solutions thereof, should be categorized and collected based on

their chemical properties. The following table provides a general guideline for the segregation

of waste generated during research involving EHT 5372.
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Waste Stream
Hazard
Classification
(Assumed)

Container Type Disposal Notes

Unused/Expired Solid

EHT 5372
Solid Chemical Waste

Labeled, sealed waste

container

Collect in a dedicated,

clearly labeled

container for solid

chemical waste. Do

not mix with other

solid wastes unless

compatibility is

confirmed.

Solutions of EHT 5372

in Organic Solvents

(e.g., DMSO)

Flammable Liquid

Waste

Labeled, sealed

solvent can

Collect in a

designated container

for flammable organic

solvents. Ensure the

container is

compatible with the

solvent used.

Contaminated

Labware (e.g., pipette

tips, tubes)

Solid Chemical Waste
Labeled, sealed waste

bag/bin

All disposable

materials that have

come into direct

contact with EHT

5372 should be

collected as solid

chemical waste.

Aqueous solutions

containing EHT 5372

Aqueous Chemical

Waste

Labeled, sealed

container

Collect in a dedicated

container for aqueous

waste. Do not dispose

of down the drain.

Step-by-Step Disposal Protocol
The following protocol outlines the general procedure for the disposal of EHT 5372 from a

research laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b15618567?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618567?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Identification and Segregation:

Identify all waste streams containing EHT 5372.

Segregate the waste according to the categories outlined in the table above (solid, organic

solvent, aqueous, and contaminated labware).

Waste Collection and Labeling:

Use appropriate, leak-proof, and clearly labeled waste containers for each waste stream.

The label should include "Hazardous Waste," the full chemical name ("EHT 5372"), the

solvent or matrix, and the approximate concentration and quantity.

Storage of Waste:

Store waste containers in a designated, well-ventilated, and secure area away from

general laboratory traffic.

Ensure that incompatible waste types are stored separately to prevent accidental

reactions.

Arrange for Pickup and Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the chemical waste.

Follow all institutional procedures for waste manifest documentation and handover.

Disposal Workflow Diagram
The logical flow for the proper disposal of EHT 5372 is illustrated in the following diagram.
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Caption: Workflow for the safe disposal of EHT 5372.
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It is crucial for all laboratory personnel to be trained on these general chemical waste disposal

procedures and to consult with their institution's EHS department for specific guidance and

requirements. Adherence to these protocols will ensure the safety of laboratory staff and the

protection of the environment.

To cite this document: BenchChem. [Navigating the Disposal of EHT 5372: A Guide to Safe
and Compliant Practices]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15618567#eht-5372-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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